Cas no 916420-32-1 (4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide)

• Product Name: 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide
• CAS No: 916420-32-1
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 796736
• PubChem ID: 44118274
• Update Time: 2025-06-08

4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran-4-amine,6-bromo-3,4-dihydro-, 2,2-dioxide
• 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide
• 6-bromo-2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-amine
• 6-bromo-3,4-dihydro-1H-2-Benzothiopyran-4-amine 2,2-dioxide
• 6-BROMO-3,4-DIHYDRO-1H-S,S-DI-OXO-ISOTHIOCHROMEN-4-AMINE HYDROCHLORIDE
• 4-Amino-6-bromo-3,4-dihydro-1H-2-benzothiopyran 2,2-dioxide
• 4-Amino-6-bromo-3,4-dihydro-1H-isothiochromene 2,2-dioxide
• 4-Amino-6-bromo-3,4-dihydro-2-benzothiopyran-2,2(1H)-dione
• 4-Amino-6-bromoisothiochroman2,2-dioxide
• DTXSID10656810
• SCHEMBL18200281
• FT-0646719
• A844017
• 6-bromo-2,2-dioxo-2lambda6-isothiochroman-4-ylamine, AldrichCPR
• 916420-32-1
• C13596
• 4-Amino-6-bromoisothiochroman 2,2-dioxide
• J-515443
• AKOS015855088

• MDL： MFCD09025780
• Inchi： 1S/C9H10BrNO2S/c10-7-2-1-6-4-14(12,13)5-9(11)8(6)3-7/h1-3,9H,4-5,11H2
• InChI Key： PULIRAMXTGWLKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CS(C2)(=O)=O)N

Computed Properties

• Exact Mass: 274.96200
• Monoisotopic Mass: 274.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.657±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 461.071 °C at 760 mmHg
• Flash Point: 232.648 °C
• PSA: 68.54000
• LogP: 3.15840

4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes

Additional information on 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide

Introduction to 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide (CAS No. 916420-32-1) in Modern Chemical Biology

4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide (CAS No. 916420-32-1) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric properties. This molecule belongs to the isothiochromene class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amino and bromo substituents in its core structure enhances its reactivity and potential for further derivatization, making it a valuable intermediate in drug discovery and material science applications.

The nomenclature of this compound reflects its chemical composition and functional groups. The term "isothiochromen-1,1-dioxide" indicates the presence of a sulfur-containing chromene ring system with an additional oxygen bridge at the 1-position, while the "4H-amino" suffix highlights the amine functionality at the 4-position of the ring. The "6-bromo" moiety further specifies the substitution pattern, contributing to the compound's distinct electronic and steric properties. This precise molecular architecture allows for selective interactions with biological targets, making it a promising candidate for therapeutic development.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide, particularly through transition-metal-catalyzed cross-coupling reactions and palladium-mediated oxidative processes. These techniques have not only improved yield but also facilitated the introduction of additional functional groups, expanding the compound's utility in medicinal chemistry. For instance, recent studies have demonstrated its potential as a precursor for kinase inhibitors, where the bromo substituent serves as a handle for Suzuki-Miyaura coupling reactions to introduce aryl moieties.

In the realm of biological activity, research has shown that derivatives of 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide exhibit notable inhibitory effects on various enzymes implicated in cancer progression. Specifically, modifications at the 2-position of the isothiochromene core have been found to modulate tyrosine kinase activity, a key target in oncology. Furthermore, computational studies using molecular docking have predicted favorable binding affinities between this scaffold and protein kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), suggesting its role in developing targeted therapies.

The synthetic versatility of this compound also extends to its application in material science. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (OLEDs). The conjugated system inherent in isothiochromene derivatives contributes to their ability to absorb and emit light efficiently, making them suitable for optoelectronic devices. Additionally, functionalization with electron-withdrawing or donating groups can fine-tune their photophysical properties, opening avenues for applications in flexible electronics and photodynamic therapy.

From a mechanistic standpoint, the reactivity of 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide has been investigated in detail. The amino group at the 4-position acts as a nucleophile, enabling participation in condensation reactions with carbodiimides or aldehydes to form Schiff bases or heterocyclic fused systems. Meanwhile, the bromo substituent at position 6 provides stability while allowing for metal-catalyzed transformations that introduce new functionalities. This dual reactivity has been exploited in designing multi-step synthetic routes toward complex natural product analogs.

Emerging research also highlights the compound's role in environmental chemistry. Studies indicate that certain derivatives exhibit photodegradation properties under UV irradiation, making them candidates for developing advanced oxidation processes (AOPs) to treat wastewater contaminated with persistent organic pollutants. The sulfur-containing moiety enhances oxidative processes through redox-active mechanisms, contributing to efficient pollutant mineralization without generating harmful byproducts.

The pharmaceutical industry has taken notice of 4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide due to its structural diversity and biological relevance. Pharmaceutical companies are currently exploring its potential as an intermediate in synthesizing novel therapeutics targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that modifications at positions 2 and 5 can modulate cholinesterase inhibition—a key mechanism for cognitive enhancement—without significant toxicity.

Future directions in research may focus on enhancing the sustainability of synthesizing this compound through green chemistry principles. Catalytic methods using biodegradable solvents or renewable feedstocks could reduce environmental impact while maintaining high yields. Additionally, exploring biocatalytic routes could offer advantages over traditional chemical synthesis by improving selectivity and reducing waste generation.

In conclusion,4H-Amino-6-bromo-1,3-dihydroisothiochromen-1,1-dioxide (CAS No. 916420-32-1) represents a fascinating molecule with broad applications across chemical biology and material science. Its unique structural features—combining an isothiochromene core with amino and bromo substituents—make it a versatile scaffold for drug discovery and advanced materials development. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to play an increasingly significant role in addressing challenges across medicine and technology.